Cas no 888418-18-6 (3-(4-chlorophenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

3-(4-chlorophenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one structure

888418-18-6 structure

Product Name:3-(4-chlorophenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

CAS No:888418-18-6

MF:C₁₈H₁₁ClF₃N₅O

MW:405.761052370071

CID:5874147

PubChem ID:7476051

Update Time:2025-07-23

3-(4-chlorophenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-chlorophenyl)-6-[[3-(trifluoromethyl)phenyl]methyl]triazolo[4,5-d]pyrimidin-7-one
- AKOS024615859
- 888418-18-6
- AB00676615-01
- 3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- 3-(4-chlorophenyl)-6-(3-(trifluoromethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
- F1876-0232
- 3-(4-chlorophenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
- Inchi： 1S/C18H11ClF3N5O/c19-13-4-6-14(7-5-13)27-16-15(24-25-27)17(28)26(10-23-16)9-11-2-1-3-12(8-11)18(20,21)22/h1-8,10H,9H2
- InChI Key： NJZKGBBGZQKXDL-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=CC(C(F)(F)F)=C2)C(=O)C2N=NN(C3=CC=C(Cl)C=C3)C=2N=1

Computed Properties

Exact Mass: 405.0604222g/mol
Monoisotopic Mass: 405.0604222g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 63.4Å²

3-(4-chlorophenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1876-0232-2μmol	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1876-0232-5μmol	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	5μl	$63.0	2023-05-17
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Life Chemicals	F1876-0232-20μmol	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1876-0232-1mg	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1876-0232-2mg	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1876-0232-3mg	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1876-0232-4mg	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1876-0232-5mg	3-(4-chlorophenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one	888418-18-6	90%+	5mg	$69.0	2023-05-17
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